N-{2-[(6,7-dimethoxyisoquinolin-1-yl)carbonyl]-4,5-dimethoxyphenyl}acetamide

• Molecular Formula: C22H22N2O6
• Molecular Weight: 410.4 g/mol
• IUPAC Name: N-[2-(6,7-dimethoxyisoquinoline-1-carbonyl)-4,5-dimethoxyphenyl]acetamide
• InChI: InChI=1S/C22H22N2O6/c1-12(25)24-16-11-20(30-5)19(29-4)10-15(16)22(26)21-14-9-18(28-3)17(27-2)8-13(14)6-7-23-21/h6-11H,1-5H3,(H,24,25)
• InChI Key: YARNKHXAYLMIEW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1C(=O)C2=NC=CC3=CC(=C(C=C32)OC)OC)OC)OC

Description

is a chemical compound with the following chemical formula:

N-{2-[(6,7-dimethoxyisoquinolin-1-yl)carbonyl]-4,5-dimethoxyphenyl}acetamide: $$\text{C}_{23}\text{H}_{24}\text{N}_2\text{O}_7$$C23​H24​N2​O7​

.
• It belongs to the class of acetamides and contains a fused isoquinoline ring system.
• The compound’s structure includes a carbonyl group (C=O) and two methoxy groups (OCH₃) attached to the phenyl ring.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential biological activities (e.g., antimicrobial, antitumor).

Medicine: Research on its pharmacological properties and potential therapeutic applications.

Industry: Limited industrial applications due to its specialized nature.

Mechanism of Action

• The exact mechanism remains elusive, but it likely interacts with cellular targets related to its structural features.
• Further studies are needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Uniqueness: The fused isoquinoline ring system and the specific arrangement of functional groups distinguish it from other acetamides.

Similar Compounds: None listed in the available sources.

Remember that this compound’s research is ongoing, and new findings may emerge.